Cas no 69227-65-2 (Benzofuran, 4-nitro-)

• Product Name: Benzofuran, 4-nitro-
• CAS No: 69227-65-2
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 973290
• PubChem ID: 13307979
• Update Time: 2025-04-19

Benzofuran, 4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 4-nitro-
• SCHEMBL663238
• HOPJVUYLPKTWEF-UHFFFAOYSA-N
• 4-nitrobenzofuran
• 4-Nitro-1-benzofuran
• AKOS006328743
• 69227-65-2
• 4-NItrocumaron

• Inchi： 1S/C8H5NO3/c10-9(11)7-2-1-3-8-6(7)4-5-12-8/h1-5H
• InChI Key： HOPJVUYLPKTWEF-UHFFFAOYSA-N
• SMILES： O1C=CC2C(=CC=CC1=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59Ų